Cas no 20419-69-6 (9H-Purine,2,6-diethoxy-)
9H-Purine,2,6-diethoxy- structure
Product Name:9H-Purine,2,6-diethoxy-
CAS No:20419-69-6
MF:C9H12N4O2
MW:208.21718120575
CID:288006
PubChem ID:4401570
Update Time:2025-04-19
9H-Purine,2,6-diethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine,2,6-diethoxy-
- 2,6-diethoxy-7H-purine
- NSC-112523
- 20419-69-6
- NSC112523
- NSC 112523
- DTXSID60402869
-
- Inchi: 1S/C9H12N4O2/c1-3-14-8-6-7(11-5-10-6)12-9(13-8)15-4-2/h5H,3-4H2,1-2H3,(H,10,11,12,13)
- InChI Key: ULKSPUWPWKASIW-UHFFFAOYSA-N
- SMILES: O(CC)C1=C2C(N=CN2)=NC(=N1)OCC
Computed Properties
- Exact Mass: 208.09616
- Monoisotopic Mass: 208.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 72.9A^2
Experimental Properties
- Density: 1.38
- Boiling Point: 278.3°Cat760mmHg
- Flash Point: 101.1°C
- Refractive Index: 1.629
- PSA: 67.9
9H-Purine,2,6-diethoxy- Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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